2-((2-(4-chlorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C27H22ClN3O2S/c1-16-4-3-5-21(13-16)29-24(32)15-34-27-22-14-19-12-17(2)6-11-23(19)33-26(22)30-25(31-27)18-7-9-20(28)10-8-18/h3-13H,14-15H2,1-2H3,(H,29,32)
• InChI Key: TVLFQMMIIUYSJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C=CC(=C4)C)C5=CC=C(C=C5)Cl
• Molecular Formula: C27H22ClN3O2S
• Molecular Weight: 488.0 g/mol

Description

2-((2-(4-chlorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C27H22ClN3O2S and its molecular weight is 488. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

Synthesis and Heterocyclic Derivatives : A study focused on the heterocyclic synthesis involving activated nitriles, leading to the creation of polyfunctionally substituted heterocyclo pyrimidines, pyrazolo, chromeno, and tetrahydrobenzo[b]thiophene derivatives. These compounds were characterized by IR, 1H-NMR, and mass spectral studies, suggesting their potential application in material science and drug discovery due to their diverse functionalities (Elian, Abdelhafiz, & Abdelreheim, 2014).

Antimicrobial and Anti-inflammatory Activities : Novel isoxazolyl chromeno[2,3-d]pyrimidin-4-ones were synthesized and evaluated for their antimicrobial, anti-inflammatory, and analgesic activities. These findings highlight the potential of chromeno[2,3-d]pyrimidin derivatives in developing new therapeutic agents (Rajanarendar et al., 2012).

Catalytic Synthesis and Environmental Applications : The synthesis of chromeno[d]pyrimidine-2,5-dione/thione derivatives using catalytic methods was explored, with potential applications in environmental chemistry and sensor technology. This research demonstrates the utility of chromeno[2,3-d]pyrimidine derivatives in developing new sensors for environmental monitoring (Jamasbi et al., 2021).

Novel Synthesis Methods : Research on novel synthetic methods for creating chromeno[2,3-d]pyrimidine derivatives points to the versatility of these compounds in chemical synthesis, potentially paving the way for the creation of novel materials and pharmaceuticals (Ahanthem & Laitonjam, 2014).

Mechanism of Action

Target of Action

• PKA-Cα plays a crucial role in cellular signaling by phosphorylating various substrates, affecting processes such as gene expression, metabolism, and cell growth .

Mode of Action

• This inhibition disrupts downstream signaling pathways that rely on PKA-mediated phosphorylation, leading to altered cellular responses .

Biochemical Pathways

• Downstream effects involve changes in gene transcription, protein synthesis, and cellular metabolism .

Pharmacokinetics

• Protein Binding : Information regarding protein binding is lacking .

Result of Action

• Cellular effects may include changes in cell growth, differentiation, and survival .

Action Environment

• Stability studies under varying conditions are essential for understanding its behavior .